molecular formula C11H10FNO B8552829 1-Fluoro-4-ethoxyisoquinoline

1-Fluoro-4-ethoxyisoquinoline

Cat. No.: B8552829
M. Wt: 191.20 g/mol
InChI Key: FWKGGNBAOUBGKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Fluoro-4-ethoxyisoquinoline is a useful research compound. Its molecular formula is C11H10FNO and its molecular weight is 191.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10FNO

Molecular Weight

191.20 g/mol

IUPAC Name

4-ethoxy-1-fluoroisoquinoline

InChI

InChI=1S/C11H10FNO/c1-2-14-10-7-13-11(12)9-6-4-3-5-8(9)10/h3-7H,2H2,1H3

InChI Key

FWKGGNBAOUBGKW-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CN=C(C2=CC=CC=C21)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-chloro-4-ethoxyisoquinolin (4.8 g, 23.12 mmol) in DMSO was added cesium fluoride (6.9 g, 46.24 mmol) at room temperature. The reaction vessel (Pressure tube) was sealed and heated at 145° C. for 18 h. The reaction mass was diluted with water and extracted with ethyl acetate. The organic layer was dried over anhydrous Na2SO4 and evaporated under reduced pressure to get crude compound. The crude compound was purified by silica gel chromatography to get desired compound (2.6 g, 58.8%) as white solid. MS: MS m/z 192.3 (M++1).
Quantity
4.8 g
Type
reactant
Reaction Step One
Quantity
6.9 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
58.8%

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